Cas no 32300-63-3 (1-Propanol, 2-(phenylthio)-, acetate)

1-Propanol, 2-(phenylthio)-, acetate structure
32300-63-3 structure
Product Name:1-Propanol, 2-(phenylthio)-, acetate
CAS No:32300-63-3
MF:C11H16O3S
MW:228.307942390442
CID:291753
PubChem ID:71360083
Update Time:2025-04-19

1-Propanol, 2-(phenylthio)-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 2-(phenylthio)-, acetate
    • acetic acid,2-phenylsulfanylpropan-1-ol
    • 32300-63-3
    • Acetic acid--2-(phenylsulfanyl)propan-1-ol (1/1)
    • DTXSID50783896
    • Inchi: 1S/C9H12OS.C2H4O2/c1-8(7-10)11-9-5-3-2-4-6-9;1-2(3)4/h2-6,8,10H,7H2,1H3;1H3,(H,3,4)
    • InChI Key: QIAPARYAHVEBMU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C)CO.OC(C)=O

Computed Properties

  • Exact Mass: 228.08201554g/mol
  • Monoisotopic Mass: 228.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.8Ų

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